Cas no 117007-72-4 (3,3-diphenyl-1H-indole-2-thione)

• Product name: 3,3-diphenyl-1H-indole-2-thione
• CAS No: 117007-72-4
• MF: C₂₀H₁₅NS
• MW: 301.404803514481
• CID: 2615051
• PubChem ID: 14113264

3,3-diphenyl-1H-indole-2-thione Chemical and Physical Properties

Names and Identifiers

• 3,3-diphenyl-1H-indole-2-thione
• 3,3-Diphenyl-1,3-dihydro-2H-indole-2-thione
• DTXSID90556041
• 117007-72-4

• Inchi： InChI=1S/C20H15NS/c22-19-20(15-9-3-1-4-10-15,16-11-5-2-6-12-16)17-13-7-8-14-18(17)21-19/h1-14H,(H,21,22)
• InChI Key： ZXVRIKZZJAKLSN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 301.09252066Da
• Monoisotopic Mass: 301.09252066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.1Ų